Cas no 359877-97-7 (Benzenemethanamine, 3-bromo-, hydrobromide(1:1))

Benzenemethanamine, 3-bromo-, hydrobromide(1:1) structure
359877-97-7 structure
Product Name:Benzenemethanamine, 3-bromo-, hydrobromide(1:1)
CAS No:359877-97-7
MF:C7H9Br2N
MW:266.961060285568
CID:303771
PubChem ID:22643518
Update Time:2025-04-19

Benzenemethanamine, 3-bromo-, hydrobromide(1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-bromo-, hydrobromide(1:1)
    • (3-bromophenyl)methanamine,hydrobromide
    • 3-Bromobenzylamine hydrobromide
    • Benzenemethanamine, 3-bromo-, hydrobromide(9CI)
    • 359877-97-7
    • DTXSID80627259
    • YPOQSENGRUKDHC-UHFFFAOYSA-N
    • 1-(3-Bromophenyl)methanamine--hydrogen bromide (1/1)
    • SCHEMBL4208477
    • Inchi: 1S/C7H8BrN.BrH/c8-7-3-1-2-6(4-7)5-9;/h1-4H,5,9H2;1H
    • InChI Key: YPOQSENGRUKDHC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CN.Br

Computed Properties

  • Exact Mass: 264.91017
  • Monoisotopic Mass: 264.91017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

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